Cas no 54708-13-3 (N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine)

N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine structure

54708-13-3 structure

Product Name:N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine

CAS No:54708-13-3

MF:C₁₅H₁₄N₂S

MW:254.350061893463

CID:875313

Update Time:2026-04-29

N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine
- BENZOTHIAZOL-2-YL-(2,6-DIMETHYL-PHENYL)-AMINE
- 2-benzothiazolamine, N-(2,6-dimethylphenyl)-

Computed Properties

Exact Mass: 254.08792

Experimental Properties

PSA: 24.92

N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P00DOG4-50mg	BENZOTHIAZOL-2-YL-(2,6-DIMETHYL-PHENYL)-AMINE	54708-13-3	90%	50mg	$111.00	2024-04-29
1PlusChem	1P00DOG4-100mg	BENZOTHIAZOL-2-YL-(2,6-DIMETHYL-PHENYL)-AMINE	54708-13-3	90%	100mg	$140.00	2024-04-29
1PlusChem	1P00DOG4-250mg	BENZOTHIAZOL-2-YL-(2,6-DIMETHYL-PHENYL)-AMINE	54708-13-3	90%	250mg	$171.00	2024-04-29
1PlusChem	1P00DOG4-500mg	BENZOTHIAZOL-2-YL-(2,6-DIMETHYL-PHENYL)-AMINE	54708-13-3	90%	500mg	$270.00	2024-04-29
Enamine	EN300-02422-0.05g	N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine	54708-13-3		0.05g	$64.0	2023-06-20
Enamine	EN300-02422-0.1g	N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine	54708-13-3		0.1g	$66.0	2023-06-20
Enamine	EN300-02422-0.25g	N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine	54708-13-3		0.25g	$92.0	2023-06-20
Enamine	EN300-02422-0.5g	N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine	54708-13-3		0.5g	$175.0	2023-06-20
Enamine	EN300-02422-1.0g	N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine	54708-13-3		1g	$256.0	2023-06-20
Enamine	EN300-02422-2.5g	N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine	54708-13-3		2.5g	$503.0	2023-06-20

N-(2,6-dimethylphenyl)-1,3-benzothiazol-2-amine Related Literature

1. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369

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